Cas no 98195-09-6 (1-benzyl-2-methylpiperidine-2,6-dicarbonitrile)

• Product Name: 1-benzyl-2-methylpiperidine-2,6-dicarbonitrile
• CAS No: 98195-09-6
• MF: C₁₅H₁₇N₃
• MW: 239.315582990646
• CID: 1990670
• PubChem ID: 179010
• Update Time: 2025-04-21

1-benzyl-2-methylpiperidine-2,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-methylpiperidine-2,6-dicarbonitrile
• DTXSID10913399
• 2,6-Piperidinedicarbonitrile, 1-(phenylmethyl)-2-methyl-
• 98195-09-6

• Inchi： 1S/C15H17N3/c1-15(12-17)9-5-8-14(10-16)18(15)11-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-9,11H2,1H3
• InChI Key： SUVAGOVCDLPOOT-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C#N)CCCC1(C#N)C

Computed Properties

• Exact Mass: 239.142
• Monoisotopic Mass: 239.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 411.2°C at 760 mmHg
• Flash Point: 180.6°C
• Refractive Index: 1.568